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Compound of Interest

Compound Name: ES9-17

Cat. No.: B1671241 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of ES9-17 and troubleshooting for

common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is ES9-17 and what is its primary mechanism of action?

ES9-17 is an analog of Endosidin9 (ES9) and functions as an inhibitor of clathrin-mediated

endocytosis (CME).[1] It acts by targeting the clathrin heavy chain (CHC), thereby disrupting a

major pathway for the internalization of plasma membrane proteins and extracellular molecules

in both plant and human cells.[1][2] This inhibition has been shown to affect processes such as

the uptake of transferrin and the lipophilic styryl dye FM4-64.[1][3]

Q2: What are the recommended solvents for dissolving ES9-17?

ES9-17 is readily soluble in dimethyl sulfoxide (DMSO) and ethanol.[4][5] However, it is

considered insoluble in water.[4][5] For optimal results, it is highly recommended to use freshly

opened, anhydrous DMSO, as the compound's solubility can be significantly impacted by

moisture.[1][4]

Q3: Are there any specific storage recommendations for ES9-17 solutions?
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Stock solutions of ES9-17 should be stored at -20°C for short-term storage (up to 1 month) and

at -80°C for long-term storage (up to 6 months).[1][3][6] It is advisable to aliquot the stock

solution into smaller volumes to avoid repeated freeze-thaw cycles.[6]

Troubleshooting Guide for ES9-17 Solubility
Issue: ES9-17 is not fully dissolving in DMSO.

Solution 1: Use Ultrasonic Treatment. Many suppliers recommend the use of an ultrasonic

bath to aid in the dissolution of ES9-17 in DMSO.[1][3][6]

Solution 2: Gentle Warming. To further enhance solubility, the tube containing the ES9-17
and solvent can be gently warmed to 37°C in conjunction with sonication.[6]

Solution 3: Ensure Solvent Quality. The hygroscopic nature of DMSO means it can absorb

moisture from the air, which can negatively affect the solubility of ES9-17.[1][4] Always use

fresh, high-purity, anhydrous DMSO.

Issue: Precipitation is observed after diluting the DMSO stock solution in an aqueous buffer.

Solution: Due to its low aqueous solubility, ES9-17 may precipitate when a concentrated

DMSO stock is diluted into an aqueous medium. It is crucial to ensure that the final

concentration of DMSO in the experimental medium is sufficient to maintain solubility, while

also being tolerated by the cells or organism under investigation. If precipitation persists,

consider using a lower final concentration of ES9-17 or exploring alternative in vivo

formulation strategies.

Quantitative Solubility Data
The following table summarizes the reported solubility of ES9-17 in various solvents.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 125 392.82

Ultrasonic treatment

may be required.[1][3]

[6]

DMSO 64 201.12

Use of fresh DMSO is

recommended as

moisture can reduce

solubility.[4][5]

Ethanol 64 201.12

Water Insoluble Insoluble

Experimental Protocols and Methodologies
Protocol for Preparing a 10 mM ES9-17 Stock Solution in DMSO:

Weigh out the desired amount of ES9-17 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration

(Molecular Weight: 318.21 g/mol ).

Vortex the solution briefly to mix.

Place the tube in an ultrasonic water bath and sonicate until the compound is fully dissolved.

Gentle warming to 37°C can be applied if necessary.

Once dissolved, store the stock solution in aliquots at -20°C or -80°C.

In Vivo Formulation Examples:

Oral Administration: A homogenous suspension can be prepared by mixing ES9-17 in a

solution of carboxymethylcellulose sodium (CMC-NA). For a 5 mg/ml concentration, 5 mg of

ES9-17 can be added to 1 ml of CMC-NA solution and mixed thoroughly.[5]
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Intravenous Injection: A clear solution for injection can be prepared using a co-solvent

system. For example, a formulation could consist of 5% DMSO, 40% PEG300, 5% Tween80,

and 50% ddH₂O. The solvents should be added to the compound sequentially and mixed

well at each step.[5]

Visualizing the Mechanism of Action of ES9-17
The following diagrams illustrate the mechanism of ES9-17 and a general workflow for its

application in cell-based assays.

Mechanism of ES9-17 in Clathrin-Mediated Endocytosis
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Click to download full resolution via product page

Caption: Mechanism of ES9-17 inhibiting clathrin-mediated endocytosis.

Experimental Workflow for Cell-Based Assays with ES9-17
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Caption: General experimental workflow for using ES9-17.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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